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Compound of Interest

Compound Name: 3-Methylsulfolane

Cat. No.: B1582511

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 3-Methylsulfolane, a polar
aprotic solvent, and its applications within the framework of green and sustainable chemistry.
This document details its physicochemical properties, its role in key chemical processes, and
protocols for its use, handling, and recovery.

Introduction to 3-Methylsulfolane

3-Methylsulfolane (CAS No. 872-93-5) is a five-membered heterocyclic organosulfur
compound, specifically a cyclic sulfone.[1] It is a derivative of sulfolane, featuring a methyl
group on the carbon ring. At room temperature, it is a colorless to light yellow liquid.[1][2] Its
key characteristics, such as a high boiling point, low volatility, high polarity, and excellent
thermal and oxidative stability, make it a solvent of interest for various industrial and laboratory
applications, particularly in the pharmaceutical and petrochemical sectors.[1][3]

From a green chemistry perspective, 3-Methylsulfolane presents several advantageous
properties. Its low vapor pressure reduces fugitive emissions and worker exposure, aligning
with the principle of preventing pollution. Its stability allows for operation over a wide range of
reaction conditions and facilitates its recovery and recycling, which addresses the principles of
using auxiliary substances safely and designing for energy efficiency.[1][4] However, it is
important to note the evolving safety profile of sulfolane-based solvents, which requires careful
handling and risk assessment.[4][5]
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Physicochemical and Safety Data

A summary of key quantitative data for 3-Methylsulfolane is presented below, providing a

basis for its use in experimental design.

Table 1: Physicochemical Properties of 3-Methylsulfolane

Property Value Reference(s)
CAS Number 872-93-5 [51[6]
Molecular Formula CsH1002S [6]
Molecular Weight 134.19 g/mol [6]
Appearance Colorless to light yellow liquid [11[3]
Melting Point 0.5°C [2]
Boiling Point 278.9 °C at 760 mmHg; 104 °C e
at 3 mmHg
Density 1.20 g/cm3 [2][3]
Vapor Pressure 0.885 Pa at 25 °C [2]
Water Solubility 1000 g/L at 20 °C [2]
Flash Point 163 °C [7]
| LogP | -0.4 at 20 °C |[2] |
Table 2: GHS Hazard and Safety Information
Hazard Statement Code Description Reference(s)
Acute Toxicity, Oral H301 Toxic if swallowed [5]

Serious Eye

Damage/Irritation

Causes serious eye

H319 o
irritation

[5]
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| Specific Target Organ Toxicity | H373 | May cause damage to organs through prolonged or
repeated exposure |[[5] |

Green Chemistry Profile & Solvent Comparison

The utility of a solvent in green chemistry is often assessed by comparing its properties to
those of more traditional, often hazardous, solvents. While 3-Methylsulfolane offers benefits, a
balanced view is necessary. Its parent compound, sulfolane, has been noted for potential
reproductive toxicity and has faced reclassification in some solvent selection guides from
"recommended" to "hazardous".[4]

Table 3: Comparative Analysis of 3-Methylsulfolane with Common Solvents

2-
N,N-
3- i Methyltetrahydr
Property Dimethylforma Toluene
Methylsulfolane ] ofuran (2-
mide (DMF)
MeTHF)
Boiling Point
. 278.9 153 111 80
°C)
Renewable (e.g.,
Source Petroleum Petroleum Petroleum
corncobs)[8]
Toxic (oral), Eye
) (oral), Ey Flammable,
Irritant, Organ i .
Reproductive Neurotoxin, Flammable,
Key Hazards Damage ] ] ) )
Toxin, Irritant Reproductive Forms Peroxides
(repeated .
Toxin
exposure)[5]
Volatility Low High High High

| Recyclability | High (due to stability and high boiling point) | Moderate | Moderate | Moderate |
Logical Relationship: Green Chemistry Attributes of 3-Methylsulfolane

The following diagram illustrates how the intrinsic properties of 3-Methylsulfolane align with
key principles of green chemistry.
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Caption: Properties of 3-Methylsulfolane and their relation to green chemistry principles.

Application: Aromatic Hydrocarbon Extraction

A primary industrial application for sulfolane-type solvents is the liquid-liquid extraction of
aromatic compounds (benzene, toluene, xylenes) from hydrocarbon mixtures like reformate.[9]
The high selectivity and solvency of 3-Methylsulfolane for aromatics allow for their efficient
separation from aliphatic hydrocarbons.[9][10]

This generalized protocol describes a lab-scale liquid-liquid extraction to separate toluene from
a heptane/toluene mixture using 3-Methylsulfolane.

Materials:
e Feed solution: 20% (v/v) Toluene in n-Heptane
e Solvent: 3-Methylsulfolane (purity >98%)

e Separatory funnel (250 mL)
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o Beakers and graduated cylinders

e Rotary evaporator

e Gas chromatograph (GC) for analysis
Procedure:

e Mixing: Add 50 mL of the heptane/toluene feed solution and 100 mL of 3-Methylsulfolane to
a 250 mL separatory funnel. (This represents a 2:1 solvent-to-feed ratio).

o Extraction: Stopper the funnel and shake vigorously for 2-3 minutes, periodically venting to
release pressure.

e Phase Separation: Clamp the separatory funnel to a ring stand and allow the layers to
separate for 15-20 minutes. The denser, solvent-rich phase (extract) will be at the bottom,
containing the dissolved toluene. The upper layer is the raffinate, primarily heptane.

o Separation: Carefully drain the lower extract phase into a clean, dry beaker. Drain the upper
raffinate phase into a separate beaker.

o Analysis (Optional): Analyze samples of the initial feed, the extract phase, and the raffinate
phase by GC to determine the concentration of toluene and heptane in each, thereby
calculating the extraction efficiency.

e Solvent Recovery (Extract Phase): Transfer the extract phase to a round-bottom flask. Set
up a simple distillation or use a rotary evaporator to separate the more volatile toluene from
the high-boiling 3-Methylsulfolane. The recovered 3-Methylsulfolane can be reused.

o Solvent Recovery (Raffinate Phase): The raffinate phase may contain small amounts of
dissolved solvent. This can be removed by a water wash. Add 20 mL of deionized water to
the raffinate, shake, allow to separate, and remove the aqueous layer. The solvent can then
be recovered from the water by distillation.[11]

Safety Precautions:

e Conduct all procedures in a well-ventilated fume hood.[12]
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o Wear appropriate personal protective equipment (PPE), including safety goggles, nitrile
gloves, and a lab coat.[7]

» Avoid inhalation of vapors and direct contact with skin and eyes.[7]
e Consult the Safety Data Sheet (SDS) for 3-Methylsulfolane before use.[7][12]
Experimental Workflow: Liquid-Liquid Aromatic Extraction

The following diagram outlines the key steps in the lab-scale aromatic extraction and solvent
recovery process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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